Cas no 332883-48-4 ((2-Bromo-5-nitrophenyl)methanol)

• Product Name: (2-Bromo-5-nitrophenyl)methanol
• CAS No: 332883-48-4
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• MDL: MFCD12031825
• CID: 1027270
• PubChem ID: 18671373
• Update Time: 2025-05-26

(2-Bromo-5-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-5-nitrophenyl)methanol
• 2-bromo-5-nitrobenzyl alcohol
• (2-bromo-5-nitrophenyl)methan-1-ol
• ED-0027
• 2-Bromo-5-nitro-benzenemethanol
• A1-00238
• RICWXZLVFWSRDQ-UHFFFAOYSA-N
• J-508408
• MFCD12031825
• F20604
• DTXSID50595456
• CS-0207831
• (2-Bromo-5-nitro-phenyl)-methanol
• 332883-48-4
• SCHEMBL135919
• (2-bromo-5-nitrophenyl) methan-1-ol
• DB-338218
• AKOS005072412

• MDL： MFCD12031825
• Inchi： 1S/C7H6BrNO3/c8-7-2-1-6(9(11)12)3-5(7)4-10/h1-3,10H,4H2
• InChI Key： RICWXZLVFWSRDQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.95311g/mol
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66Ų

(2-Bromo-5-nitrophenyl)methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2-Bromo-5-nitrophenyl)methanol

Comprehensive Overview of (2-Bromo-5-nitrophenyl)methanol (CAS No. 332883-48-4): Properties, Applications, and Industry Insights

(2-Bromo-5-nitrophenyl)methanol (CAS No. 332883-48-4) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This brominated nitro-aromatic derivative features a hydroxylmethyl functional group, making it a valuable building block in modern synthetic chemistry. Its molecular formula, C₇H₆BrNO₃, and precise structural configuration contribute to its reactivity in cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for nitrophenyl derivatives like (2-Bromo-5-nitrophenyl)methanol has surged due to their role in developing high-performance OLED materials and biodegradable polymers. Researchers frequently search for "CAS 332883-48-4 solubility" or "synthetic routes for brominated nitrophenyl compounds," reflecting its industrial relevance. The compound’s crystalline form, with a melting point range of 98–102°C, ensures stability in diverse reaction conditions.

From an environmental perspective, (2-Bromo-5-nitrophenyl)methanol aligns with the "green chemistry" trend, as it enables atom-efficient transformations. Its utility in photocatalysis and metal-organic frameworks (MOFs) has been explored in peer-reviewed studies, addressing queries like "how to optimize nitrophenyl methanol derivatives for catalysis." Advanced purification techniques, such as column chromatography, are often employed to achieve >98% purity for research-grade applications.

The compound’s safety profile is another hot topic, with searches for "(2-Bromo-5-nitrophenyl)methanol SDS" emphasizing proper handling protocols. While non-hazardous under standard conditions, its nitro group warrants precautions against thermal decomposition. Regulatory compliance, particularly in REACH and FDA-approved intermediates, further underscores its commercial viability.

Innovative applications include its use in fluorescent probes for cellular imaging and as a precursor for antimicrobial agents. Patent analyses reveal growing interest in "CAS 332883-48-4 derivatives for drug delivery," particularly in oncology research. The compound’s electrophilic aromatic substitution reactivity also makes it a candidate for supramolecular chemistry designs.

In summary, (2-Bromo-5-nitrophenyl)methanol (CAS No. 332883-48-4) exemplifies the intersection of synthetic utility and sustainability. Its adaptability to microwave-assisted synthesis and flow chemistry positions it as a future-facing material, answering industry demands for efficiency and scalability.